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Compound of Interest

Compound Name: 3-Phenyl-1-pentene

Cat. No.: B012858 Get Quote

An In-depth Technical Guide to 3-Phenyl-1-
pentene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Phenyl-1-pentene. While this compound serves as a valuable model in

chemical research, it is important to note that, to date, there is limited publicly available

information regarding its specific applications in drug development or its interaction with

biological signaling pathways.

Core Chemical and Physical Data
The fundamental properties of 3-Phenyl-1-pentene are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Citation(s)

CAS Number 19947-22-9 [1]

Molecular Formula C₁₁H₁₄ [1]

Molecular Weight 146.23 g/mol [1]

IUPAC Name pent-1-en-3-ylbenzene [1]

Synonyms

(1-Ethyl-2-propenyl)benzene,

1-Pentene, 3-phenyl-,

Benzene, (1-ethylallyl)-

[2]

Boiling Point 190.1°C at 760mmHg [2]

Density 0.872 g/cm³ [2]

Synthesis and Characterization
3-Phenyl-1-pentene is a phenyl-substituted alkene that can be synthesized through various

established methods in organic chemistry. As a model compound, its characterization is crucial

for confirming its structure and purity.[3]

General Synthesis Approach:

While specific, detailed experimental protocols for the synthesis of 3-Phenyl-1-pentene are not

extensively published, a general approach involves the formation of a carbon-carbon bond

between a phenyl group and a five-carbon chain with a terminal double bond. One plausible

method is the Grignard reaction, where a phenylmagnesium halide is reacted with an

appropriate pentenal or pentenone derivative, followed by dehydration.

Experimental Workflow for Characterization:

The structural confirmation of 3-Phenyl-1-pentene typically involves a combination of

spectroscopic techniques.[3] The following workflow outlines the standard characterization

process.
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Synthesis

Purification

Synthesis of 3-Phenyl-1-pentene

Purification (e.g., Distillation, Chromatography)

¹H and ¹³C NMR Spectroscopy Mass Spectrometry Infrared (IR) Spectroscopy Elemental Analysis

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis and structural characterization of 3-
Phenyl-1-pentene.

Applications and Biological Activity
3-Phenyl-1-pentene is primarily utilized as a model compound in the study of alkene chemistry

and catalytic reactions.[3] Its structure, featuring both an alkene and a phenyl group, allows

researchers to investigate reaction mechanisms such as electrophilic additions and the

influence of the phenyl group on reactivity.[3]

Currently, there is a lack of significant research into the biological activity of 3-Phenyl-1-
pentene. Consequently, no specific signaling pathways involving this compound have been

identified, and it is not presently considered a candidate for drug development. Phenyl-

substituted compounds, as a broad class, have diverse applications in materials science and

are scaffolds in some pharmacologically active molecules.[3] However, these general

applications do not directly translate to specific biological functions for 3-Phenyl-1-pentene
itself.

Safety and Handling
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Based on available safety data sheets, 3-Phenyl-1-pentene is considered a combustible liquid.

[4] Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as safety goggles, gloves, and a lab

coat. Work should be conducted in a well-ventilated area.[4]

Conclusion
3-Phenyl-1-pentene is a well-characterized organic compound with a defined CAS number

and molecular weight. Its primary role in the scientific community is as a model compound for

fundamental studies in organic chemistry. For researchers in drug development, while the

phenyl-alkene scaffold is of general interest, there is currently no evidence to suggest that 3-
Phenyl-1-pentene has specific biological activity or therapeutic potential. Future research may

uncover novel applications for this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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